Cas no 2034362-66-6 (N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide)

• Product Name: N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• CAS No: 2034362-66-6
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 5551337
• PubChem ID: 91815708
• Update Time: 2025-09-20

N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• AKOS025317743
• 2034362-66-6
• F6475-7593
• N-(3-hydroxypropyl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C13H18N2O3S/c16-7-2-6-14-12(17)11-3-1-5-15-13(11)18-10-4-8-19-9-10/h1,3,5,10,16H,2,4,6-9H2,(H,14,17)
• InChI Key： XKNUCOHFMNIVNR-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C(=CC=CN=1)C(NCCCO)=O

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide

Introduction to N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide (CAS No. 2034362-66-6)

N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide is a specialized compound with significant applications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2034362-66-6, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule incorporates a nicotinamide core, which is well-known for its involvement in various biological processes, particularly in the context of nicotinic acid derivatives and their roles in metabolic regulation.

The structural design of N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide incorporates a hydrophilic 3-hydroxypropyl side chain, which enhances its solubility in aqueous environments. This characteristic is particularly advantageous for formulating drug delivery systems and improving bioavailability. Additionally, the presence of a tetrahydrothiophen-3-yl moiety introduces a heterocyclic aromatic ring system, which is known to influence the compound's pharmacokinetic and pharmacodynamic properties. Such structural features make this compound a promising candidate for further investigation in drug development.

In recent years, there has been growing interest in nicotinamide derivatives due to their potential applications in treating various neurological and metabolic disorders. Nicotinamide, a form of vitamin B3, plays a crucial role in energy metabolism and DNA repair processes. The modifications introduced in N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide are designed to enhance its biological activity while maintaining stability and bioavailability. This compound has been studied for its potential effects on modulating enzyme activities and interacting with biological targets involved in inflammation and oxidative stress.

Recent research has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The tetrahydrothiophen-3-yl group in this molecule contributes to its unique electronic properties, which can influence its interactions with biological targets. Studies have shown that thiophene derivatives exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The combination of these structural elements in N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide suggests potential therapeutic applications in these areas.

The hydrophilic nature of the 3-hydroxypropyl group also makes this compound suitable for use in topical formulations and transdermal delivery systems. This property is particularly relevant for developing treatments that require sustained release and targeted action at specific sites within the body. Additionally, the compound's stability under various physiological conditions enhances its suitability for clinical applications. Stability is a critical factor in drug development, as it ensures that the active ingredient remains effective throughout the shelf life of the product.

Efforts are ongoing to explore the pharmacological profile of N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide through both preclinical and clinical studies. Preclinical research has focused on evaluating its interactions with specific enzymes and receptors, as well as assessing its toxicity profile. These studies are essential for understanding how the compound behaves within biological systems and identifying potential side effects or adverse reactions. The results from these studies will provide valuable insights into the compound's potential as a therapeutic agent.

The integration of computational chemistry and molecular modeling techniques has significantly advanced the understanding of how N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide interacts with biological targets. These tools have enabled researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures for improved efficacy. Such advancements have accelerated the drug discovery process and have been instrumental in identifying novel lead compounds for further development.

The future prospects of N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for translating laboratory findings into clinical trials and eventually into marketable products. As our understanding of biological mechanisms continues to evolve, new opportunities will arise for leveraging this compound's unique properties.

In conclusion, N-(3-hydroxypropyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic benefits. Its combination of hydrophilic and lipophilic properties, along with its interaction capabilities with biological targets, make it a versatile compound with broad applications. Continued research and development efforts will further elucidate its potential uses and contribute to improving human health.